Cas no 167299-68-5 (3-Methoxycarbonyl-5-methylbenzoic Acid)

• Product Name: 3-Methoxycarbonyl-5-methylbenzoic Acid
• CAS No: 167299-68-5
• MF: C₁₀H₁₀O₄
• MW: 194.184003353119
• CID: 236462
• PubChem ID: 7210836
• Update Time: 2025-04-19

3-Methoxycarbonyl-5-methylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(Methoxycarbonyl)-5-methylbenzoic acid
• 1,3-Benzenedicarboxylicacid, 5-methyl-, 1-methyl ester
• 3-Methyl-5-[(methyloxy)carbonyl]benzoic acid
• M-Methyl 5-Methylisophthalate
• 3-METHOXYCARBONYL-5-METHYLBENZOIC ACID
• 3-Methoxycarbonyl-5-methylbenzoicacid98%
• 3-Methoxycarbonyl-5-methylbenzoic acid 98%
• AKOS006346498
• SCHEMBL166126
• DJSIZJKPKTXMII-UHFFFAOYSA-N
• AB30804
• FT-0767161
• EN300-118200
• 167299-68-5
• 1,3-Benzenedicarboxylic acid, 5-methyl-, 1-methyl ester
• 1,3-Benzenedicarboxylicacid,5-methyl-,1-methyl ester
• 3-(methoxycarbonyl)-5-methylbenzoicacid
• 5-Methylisophthalic acid monomethyl ester
• BS-21690
• DTXSID90428416
• Z1201623982
• MFCD07363803
• 5-METHYLBENZENE-1,3-DICARBOXYLIC ACID METHYL ESTER
• DA-18154
• 3-Methoxycarbonyl-5-methylbenzoic Acid

• MDL： M181960
• Inchi： 1S/C10H10O4/c1-6-3-7(9(11)12)5-8(4-6)10(13)14-2/h3-5H,1-2H3,(H,11,12)
• InChI Key： DJSIZJKPKTXMII-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C(=O)O)=CC(C)=C1)=O

Computed Properties

• Exact Mass: 194.05800
• Monoisotopic Mass: 193.050084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4
• XLogP3: 2.2

Experimental Properties

• Density: 1.243±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 94-95 ºC
• Boiling Point: 356.8°Cat760mmHg
• Flash Point: 143.3°C
• Refractive Index: 1.55
• Solubility: Slightly soluble (1 g/l) (25 º C),
• PSA: 63.60000
• LogP: 1.47980

3-Methoxycarbonyl-5-methylbenzoic Acid Security Information

• Hazard Statement： Irritant/Keep Cold
• Hazardous Material Identification：
• Storage Condition：Keep cold

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives